Cas no 1805577-73-4 (4-Bromo-5-nitropyridine-2-methanol)

• Product Name: 4-Bromo-5-nitropyridine-2-methanol
• CAS No: 1805577-73-4
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4803208
• Update Time: 2025-05-26

4-Bromo-5-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-nitropyridine-2-methanol

• Inchi： 1S/C6H5BrN2O3/c7-5-1-4(3-10)8-2-6(5)9(11)12/h1-2,10H,3H2
• InChI Key： YOCUNNDVCINQOE-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CO)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.948
• Monoisotopic Mass: 231.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9

Additional information on 4-Bromo-5-nitropyridine-2-methanol

Chemical Profile of 4-Bromo-5-nitropyridine-2-methanol (CAS No. 1805577-73-4)

4-Bromo-5-nitropyridine-2-methanol, identified by its CAS number 1805577-73-4, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and biological relevance. The presence of both bromine and nitro substituents, along with a hydroxymethyl group, makes it a valuable precursor for further functionalization, enabling the development of novel molecules with potential therapeutic applications.

The structural configuration of 4-Bromo-5-nitropyridine-2-methanol encompasses a pyridine ring substituted at the 4-position with a bromo group, at the 5-position with a nitro group, and at the 2-position with a hydroxymethyl (–CH₂OH) moiety. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The bromo group, in particular, serves as a versatile handle for further chemical transformations such as Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups. The nitro group can be reduced to an amino group under appropriate conditions, expanding the scope of possible derivatization strategies.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their prevalence in active pharmaceutical ingredients (APIs). The compound 4-Bromo-5-nitropyridine-2-methanol has emerged as a key building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other small-molecule drugs targeting oncological and inflammatory diseases. Its ability to serve as a scaffold for structure-activity relationship (SAR) studies makes it invaluable for drug discovery efforts.

One of the most compelling aspects of 4-Bromo-5-nitropyridine-2-methanol is its utility in constructing complex molecular architectures through multi-step synthetic pathways. Researchers have leveraged this compound to develop novel inhibitors of protein kinases, which play critical roles in cell signaling pathways associated with cancer and inflammation. For instance, modifications at the 3-position or 6-position of the pyridine ring can be achieved through nucleophilic aromatic substitution or directed ortho-metalation reactions, respectively. These strategies have led to the identification of potent leads with improved pharmacokinetic profiles.

The pharmaceutical industry has also explored derivatives of 4-Bromo-5-nitropyridine-2-methanol for their potential antimicrobial and antiviral properties. The nitro group, while traditionally associated with oxidizing properties, can be strategically incorporated into drug candidates to enhance binding affinity to biological targets. Additionally, the hydroxymethyl functionality provides an opportunity for further derivatization into ether or thioether linkages, which are common motifs in bioactive molecules.

Advances in computational chemistry have further enhanced the utility of 4-Bromo-5-nitropyridine-2-methanol as a starting material. Molecular modeling studies have predicted its interactions with various enzymes and receptors, guiding synthetic efforts toward more optimized drug candidates. These computational approaches have been particularly useful in predicting regioselectivity during functionalization reactions, thereby reducing trial-and-error experimentation.

In agrochemical research, 4-Bromo-5-nitropyridine-2-methanol has been employed in the development of novel pesticides and herbicides. The bromo and nitro substituents contribute to the molecule's ability to interact with biological targets in plants and pests. By modifying these substituents or introducing additional functional groups, researchers have synthesized compounds that exhibit enhanced efficacy while maintaining environmental safety profiles.

The synthesis of 4-Bromo-5-nitropyridine-2-methanol typically involves multi-step organic transformations starting from commercially available pyridine precursors. Common synthetic routes include halogenation at the 4-position followed by nitration at the 5-position, with subsequent protection-deprotection steps to install the hydroxymethyl group at the 2-position. Recent methodologies have focused on improving yields and reducing waste through catalytic processes or flow chemistry techniques.

The growing demand for high-purity intermediates has necessitated advancements in purification technologies for 4-Bromo-5-nitropyridine-2-methanol. Techniques such as column chromatography or recrystallization are commonly employed to isolate the desired product from reaction mixtures. Additionally, spectroscopic methods such as NMR spectroscopy and mass spectrometry are used to confirm structural integrity before further use in synthetic applications.

Future research directions involving 4-Bromo-5-nitropyridine-2-methanol may explore its potential as a scaffold for developing treatments against emerging infectious diseases or neurological disorders. The adaptability of this compound makes it an attractive candidate for generating libraries of diverse molecules for high-throughput screening experiments. Collaborative efforts between academia and industry are likely to drive innovation in this area.

In conclusion,4-Bromo-5-nitropyridine-2-methanol (CAS No. 1805577-73-4) represents a crucial intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic strategies, making it indispensable for drug discovery programs targeting various diseases. As research continues to uncover new therapeutic opportunities,this compound will undoubtedly remain at forefrontof molecular innovation.